1-(3-(Pyridin-4-yloxy)piperidin-1-yl)-2-(pyridin-4-ylthio)ethanone

• IUPAC Name: 1-(3-pyridin-4-yloxypiperidin-1-yl)-2-pyridin-4-ylsulfanylethanone
• InChI: InChI=1S/C17H19N3O2S/c21-17(13-23-16-5-9-19-10-6-16)20-11-1-2-15(12-20)22-14-3-7-18-8-4-14/h3-10,15H,1-2,11-13H2
• InChI Key: AXBIELUQVFYHRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=CC=NC=C2)OC3=CC=NC=C3
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

1-(3-(Pyridin-4-yloxy)piperidin-1-yl)-2-(pyridin-4-ylthio)ethanone, also known as P4E1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidine derivatives and has a molecular formula of C19H20N2OS.

Scientific Research Applications

Microwave-Assisted Synthesis and Antibacterial Activity

Research indicates that compounds containing piperidine and pyridine units, similar in structure to the molecule , have been synthesized using microwave-assisted techniques and evaluated for their antibacterial activities. For instance, Merugu, Ramesh, and Sreenivasulu (2010) described the synthesis of piperidine containing pyrimidine imines and thiazolidinones, showcasing the utility of these compounds in developing antibacterial agents. The methodology emphasizes the efficiency of microwave irradiation in facilitating the synthesis of complex organic molecules, potentially applicable for the compound as well【Merugu, Ramesh, & Sreenivasulu, 2010】(https://consensus.app/papers/microwave-assisted-synthesis-activity-piperidine-cmerugu/e5b4e1bc9a6659f692cd436cf60614dc/?utm_source=chatgpt).

Antiviral Activity

Compounds featuring pyridinyl and piperidinyl groups have also been studied for their antiviral activities. For example, Attaby et al. (2006) investigated the synthesis, reactions, and antiviral activity of certain pyrazolopyridine and triazine derivatives. These findings suggest that structurally related molecules could be designed to exhibit potent antiviral properties, thereby highlighting a potential research application for the compound of interest in the development of new antiviral drugs【Attaby, Elghandour, Ali, & Ibrahem, 2006】(https://consensus.app/papers/synthesis-reactions-antiviral-activity-attaby/e9946f30221253179ee44a07d36a2e71/?utm_source=chatgpt).

Cytotoxic Studies and Docking Studies

The investigation into the biological activity of compounds bearing piperidine and pyridine scaffolds extends to cytotoxicity studies. Govindhan et al. (2017) synthesized a compound featuring similar structural motifs and assessed its cytotoxicity, alongside conducting docking studies to understand its potential interactions with biological targets. This research area is particularly relevant for the development of novel chemotherapeutic agents, suggesting another avenue where the compound could be applied【Govindhan, Viswanathan, Karthikeyan, Subramanian, & Velmurugan, 2017】(https://consensus.app/papers/146fluorobenzo-govindhan/f193afc30739584ca1f6241d92b5ae54/?utm_source=chatgpt).

Building Blocks for Crown Ethers

In the realm of material science, compounds containing pyridine and piperidine have been utilized as building blocks for the synthesis of functionalized crown ethers. Nawrozkij et al. (2014) detailed a method for synthesizing pyridine/piperidine-decorated crown ethers, indicating the importance of these structural units in constructing complex organic molecules with potential applications in catalysis, ion recognition, and material science【Nawrozkij, Gorbunov, Babushkin, Ruchko, Rusinov, Charushin, & Novakov, 2014】(https://consensus.app/papers/synthesis-buildingblocks-pyridinepiperidine-decorated-nawrozkij/321ad96676495dde8e6731bb19a632a8/?utm_source=chatgpt).